Cas no 1146290-36-9 (2-Fluoro-4-nitrobenzene-1-sulfonyl chloride)

• Product Name: 2-Fluoro-4-nitrobenzene-1-sulfonyl chloride
• CAS No: 1146290-36-9
• MF: C₆H₃ClFNO₄S
• MW: 239.608722925186
• MDL: MFCD11858095
• CID: 3166631
• PubChem ID: 45791429
• Update Time: 2025-06-23

2-Fluoro-4-nitrobenzene-1-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 2-fluoro-4-nitrobenzene-1-sulfonyl chloride
• FNCNMVPZFVXQTL-UHFFFAOYSA-N
• NE22439
• 2-fluoro-4-nitrobenzenesulfonyl chloride
• AK174131
• Benzenesulfonyl chloride, 2-fluoro-4-nitro-
• 2-Fluoro-4-nitrobenzenesulfonic acid chloride
• SY114078
• C6H3ClFNO4S
• WVB29036
• DS-8599
• SCHEMBL1818153
• F50788
• 2-fluoro-4-nitrophenylsulfonyl chloride
• CS-0157164
• 2-Fluoro-4-nitrobenzenesulphonyl chloride
• AKOS009807973
• 2-fluoro-4-nitrobenzene-1-sulfonylchloride
• MFCD11858095
• EN300-43514
• 1146290-36-9
• 816-210-8
• 2-Fluoro-4-nitrobenzene-1-sulfonyl chloride

• MDL： MFCD11858095
• Inchi： 1S/C6H3ClFNO4S/c7-14(12,13)6-2-1-4(9(10)11)3-5(6)8/h1-3H
• InChI Key： FNCNMVPZFVXQTL-UHFFFAOYSA-N
• SMILES： ClS(C1C=CC(=CC=1F)[N+](=O)[O-])(=O)=O

Computed Properties

• Exact Mass: 238.9455346g/mol
• Monoisotopic Mass: 238.9455346g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 322
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 88.3
• XLogP3: 1.9

Experimental Properties

• Boiling Point: 338.2±27.0°C at 760 mmHg

2-Fluoro-4-nitrobenzene-1-sulfonyl chloride Security Information

• Signal Word：Danger
• Hazard Statement： H302-H314
• Warning Statement： P261-P280-P305+P351+P338-P310
• PackingGroup：Ⅲ
• Storage Condition：Inert atmosphere,2-8°C(BD303816)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonyl compounds Benzenesulfonyl halides

Additional information on 2-Fluoro-4-nitrobenzene-1-sulfonyl chloride

Introduction to 2-Fluoro-4-nitrobenzene-1-sulfonyl chloride (CAS No. 1146290-36-9)

2-Fluoro-4-nitrobenzene-1-sulfonyl chloride, identified by the Chemical Abstracts Service Number (CAS No.) 1146290-36-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and materials science. This compound serves as a versatile intermediate in the synthesis of various biologically active molecules, including drugs and functional materials. Its unique structural features, comprising a fluoro group, a nitro group, and a sulfonyl chloride moiety, make it a valuable building block for further chemical modifications and applications.

The significance of 2-Fluoro-4-nitrobenzene-1-sulfonyl chloride lies in its utility as a precursor in the development of novel therapeutic agents. The presence of the fluoro group introduces fluorine into the molecular structure, which is well-documented for its ability to modulate metabolic pathways and enhance drug bioavailability. Additionally, the nitro group contributes to electron-withdrawing effects, influencing the reactivity and electronic properties of the compound. The sulfonyl chloride functionality, on the other hand, facilitates further derivatization through nucleophilic substitution reactions, enabling the synthesis of sulfonamides and other sulfonate-based compounds.

In recent years, there has been growing interest in the application of fluorinated nitroaromatic compounds in medicinal chemistry. These compounds have been explored for their potential in treating various diseases, including cancer, infectious disorders, and inflammatory conditions. For instance, research has demonstrated that fluorinated nitroaromatics can act as inhibitors of specific enzymes or receptors involved in pathogenic processes. The synthesis of such compounds often relies on intermediates like 2-Fluoro-4-nitrobenzene-1-sulfonyl chloride, which provides a convenient entry point for constructing more complex molecules.

The chemical properties of 2-Fluoro-4-nitrobenzene-1-sulfonyl chloride make it particularly useful in cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings. These reactions are fundamental in constructing carbon-carbon bonds and are widely employed in drug discovery programs. The sulfonyl chloride group can be converted into an amide or ester by reaction with amines or alcohols, respectively, expanding its synthetic utility. Furthermore, the compound can undergo reduction reactions to yield corresponding hydroxyl or amino derivatives, which are crucial for further functionalization.

Advances in synthetic methodologies have enabled more efficient and scalable production of 2-Fluoro-4-nitrobenzene-1-sulfonyl chloride. Modern techniques such as flow chemistry and microwave-assisted synthesis have improved yields and reduced reaction times, making this compound more accessible for industrial applications. Additionally, green chemistry principles have been incorporated into its synthesis to minimize waste and environmental impact. These innovations underscore the compound's importance not only in academic research but also in commercial drug development.

The role of 2-Fluoro-4-nitrobenzene-1-sulfonyl chloride extends beyond pharmaceutical applications into materials science. Fluorinated aromatic compounds are known for their unique electronic properties, making them suitable for use in organic electronics, liquid crystals, and polymer materials. The nitro group can be used to tune the energy levels of these materials, while the sulfonyl chloride functionality allows for further chemical modifications to achieve desired properties. Such applications highlight the compound's versatility and broad utility across multiple scientific disciplines.

In conclusion, 2-Fluoro-4-nitrobenzene-1-sulfonyl chloride (CAS No. 1146290-36-9) is a multifunctional compound with significant potential in pharmaceuticals and materials science. Its structural features enable diverse chemical transformations, making it a valuable intermediate for synthesizing biologically active molecules and advanced materials. As research continues to uncover new applications for fluorinated nitroaromatics, the demand for high-quality intermediates like this one is expected to grow.